2-(2-Pyridinyl)-4-(2-thienyl)pyrimidine

• IUPAC Name: 2-pyridin-2-yl-4-thiophen-2-ylpyrimidine
• InChI: InChI=1S/C13H9N3S/c1-2-7-14-11(4-1)13-15-8-6-10(16-13)12-5-3-9-17-12/h1-9H
• InChI Key: PTCPTSKFXJPEGR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=NC=CC(=N2)C3=CC=CS3
• Molecular Formula: C13H9N3S
• Molecular Weight: 239.30 g/mol
• CAS No.: 135925-73-4

Description

2-(2-Pyridinyl)-4-(2-thienyl)pyrimidine is a useful research compound. Its molecular formula is C13H9N3S and its molecular weight is 239.3. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Polynuclear Heterocycles

The compound 2-(2-Pyridinyl)-4-(2-thienyl)pyrimidine and its derivatives demonstrate significant biological activity. For instance, thienopyrimidine derivatives, closely related to this compound, have been synthesized due to their high biological activities. These derivatives act as inhibitors of adenosine kinase, platelet aggregation, and exhibit antileukemia and anticancer activities (El-Gazzar, Hussein, & Aly, 2006).

Application as Disperse Dyes

Derivatives of this compound have been synthesized and used as disperse dyes for polyester fibers. The spectral characteristics and fastness properties of these dyes have been measured, indicating their practical application in the textile industry (Ho, 2005).

Biological Activities and Pharmaceutical Applications

Anticancer and Antimicrobial Properties

Compounds synthesized from this compound have shown remarkable activity against fungi, bacteria, and inflammation. These thienopyrimidine derivatives exhibit broad biological activities and have been tested as antimicrobial and anti-inflammatory agents. Their interaction with different bioactive targets suggests potential pharmacological applications (Tolba, Kamal El‐Dean, Ahmed, & Hassanien, 2018).

Phosphodiesterase Type 4 Inhibitors

A series of pyrido[3',2':4,5]thieno[3,2-d]pyrimidines (closely related to this compound) has been synthesized and tested as phosphodiesterase IV inhibitors. These inhibitors are targeted for treating asthma and chronic obstructive pulmonary disease, showcasing the therapeutic potential of these compounds in respiratory disorders (Taltavull, Serrat, Gràcia, et al., 2010).

Chemical and Material Science Applications

Solid-State Fluorescence Properties

Novel fluorescent compounds derived from this compound have been synthesized and studied for their solid-state fluorescence properties. These compounds have potential applications in material sciences, particularly in the development of new types of fluorescent materials (Yokota, Hagimori, Mizuyama, et al., 2012).